Cas no 127988-22-1 (3-(1H-1,2,4-triazol-1-ylmethyl)aniline)

3-(1H-1,2,4-triazol-1-ylmethyl)aniline structure
127988-22-1 structure
Product Name:3-(1H-1,2,4-triazol-1-ylmethyl)aniline
CAS No:127988-22-1
MF:C9H10N4
MW:174.20250082016
MDL:MFCD08060528
CID:133804
PubChem ID:6482004
Update Time:2025-04-19

3-(1H-1,2,4-triazol-1-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-((1H-1,2,4-Triazol-1-yl)methyl)aniline
    • 3-(1,2,4-triazol-1-ylmethyl)aniline
    • 3-(1H-1,2,4-Triazol-1-ylmethyl)aniline
    • 3-[1,2,4]Triazol-1-ylmethyl-phenylamine
    • Benzenamine,3-(1H-1,2,4-triazol-1-ylmethyl)-
    • 3-(1,2,4-triazolylmethyl)phenylamine
    • 3-(1H-1,2,4-triazol-1-ylmethyl)benzeneamine
    • 3[1,2,4]triazol-1-ylmethyl-phenylamine
    • Benzenamine,3-(1H-1,2,4-triazol-1-ylmethyl)
    • 1-(3-Aminobenzyl)-1H-1,2,4-triazole
    • [3-(1H-1,2,4-triazol-1-ylmethyl)phenyl]amine
    • 3-(1H-1,2,4-triazol-1-ylmethyl)aniline(SALTDATA: FREE)
    • CHEMBL3804838
    • 1-methoxy-2-methylphenylboronic acid
    • AC3648
    • EN300-45168
    • 127988-22-1
    • LFINNEVQJQXPHN-UHFFFAOYSA-N
    • SCHEMBL1790853
    • CS-0216496
    • Q27466794
    • FT-0643078
    • SY028815
    • AKOS000148979
    • A889104
    • DTXSID30424311
    • PS-4961
    • MFCD08060528
    • Z285163624
    • 3-[(1,2,4-Triazol-1-yl)methyl]aniline
    • 3-[(1H-1,2,4-Triazol-1-yl)methyl]aniline
    • Benzenamine, 3-(1H-1,2,4-triazol-1-ylmethyl)-
    • 3-(1H-1,2,4-triazol-1-ylmethyl)aniline, AldrichCPR
    • 3-(1H-1,2,4-Triazol-1-ylmethyl)aniline 97%
    • 3-[(1H-1,2,4-Triazol-1-yl)methyl]aniline97%
    • BBL030891
    • ALBB-013760
    • DB-041881
    • STL311867
    • TZM
    • 3-(1H-1,2,4-triazol-1-ylmethyl)aniline
    • MDL： MFCD08060528
    • Inchi： 1S/C9H10N4/c10-9-3-1-2-8(4-9)5-13-7-11-6-12-13/h1-4,6-7H,5,10H2
    • InChI Key： LFINNEVQJQXPHN-UHFFFAOYSA-N
    • SMILES： N1(C=NC=N1)CC1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 174.09100
  • Monoisotopic Mass: 174.090546336g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 56.7Ų

Experimental Properties

  • Density: 1.26
  • Melting Point: 88 °C
  • Boiling Point: 407.6°C at 760 mmHg
  • Flash Point: 200.3°C
  • Refractive Index: 1.663
  • PSA: 56.73000
  • LogP: 1.48980

3-(1H-1,2,4-triazol-1-ylmethyl)aniline Security Information

  • Hazard Statement： Harmful
  • HazardClass：IRRITANT

3-(1H-1,2,4-triazol-1-ylmethyl)aniline Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(1H-1,2,4-triazol-1-ylmethyl)aniline Pricemore >>

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3-(1H-1,2,4-triazol-1-ylmethyl)aniline Production Method

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